gp100 (71-78)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
Melanoma Antigen Recognition by Lymphocytes :
- gp100 is recognized by tumor-infiltrating lymphocytes (TILs) in patients with metastatic melanoma, leading to tumor regression.
- Peripheral blood lymphocytes from melanoma patients can be sensitized in vitro with synthetic peptides of gp100, generating potent CTLs (cytotoxic T lymphocytes) capable of tumor cell lysis and cytokine secretion (Salgaller et al., 1995).
Immunotherapy Potential :
- gp100 peptides have shown promise as candidates for antigen-specific immunotherapy, especially in HLA-A2+ melanoma patients, due to their ability to elicit a strong CTL response (Bakker et al., 1994).
Vaccine Development :
- Immunization with gp100 peptides, especially when combined with IL-2, can successfully immunize patients against metastatic melanoma, leading to objective cancer responses (Rosenberg et al., 1998).
Enhancing T-cell Responses :
- Using dendritic cells transduced with gp100 can enhance gp100-specific immunity, suggesting the importance of CD4+ T cells in developing therapeutic antigen-specific cancer vaccines (Wan et al., 1999).
Role in Adoptive Immunotherapy :
- gp100 expression in melanoma cells does not correlate with responsiveness to cytokine treatment, indicating that gp100's role in immunotherapy may be complex and requires further investigation (Scheibenbogen et al., 1996).
Epitope Identification for CTL Response :
- Identification of subdominant CTL epitopes of gp100 can aid in detailing the immunologic potential of gp100 for effective immune-based therapies (Tsai et al., 1997).
properties
sequence |
SNDGPTLI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (71-78); gp100 (71-78) |
Origin of Product |
United States |
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